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Abstract

3-Methylacridine is a heterocyclic aromatic compound belonging to the acridine family.
Acridines are noted for their planar, tricyclic structure, which facilitates their intercalation into
DNA and underpins their broad range of biological activities, including antiseptic, antimalarial,
and anticancer properties. The strategic placement of a methyl group at the 3-position of the
acridine core can significantly influence its electronic properties, lipophilicity, and steric profile,
thereby modulating its biological efficacy and potential therapeutic applications. This guide
provides a comprehensive overview of the chemical identifiers, synthesis, reactivity, and known
applications of 3-Methylacridine, with a particular focus on its relevance to drug discovery and
development.

Chemical Identity and Molecular Descriptors
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A clear and unambiguous identification of a chemical entity is paramount for research and
development. The following table summarizes the key identifiers and molecular properties of 3-
Methylacridine.

Identifier Value Reference
CAS Number 4740-12-9 [1]
PubChem CID 606380 [1]
IUPAC Name 3-methylacridine [1]
Molecular Formula Ci14H11N [1]
Molecular Weight 193.24 g/mol [1]
Canonical SMILES CC1=CC2=C(C=C1)C=C3C=C 0]
C=CC3=N2

INChl=1S/C14H11N/c1-10-6-7-
InChl 12-9-11-4-2-3-5-13(11)15- [1]
14(12)8-10/h2-9H,1H3

JHPMXDKTYFNDMT-
InChlKey [1]
UHFFFAOYSA-N

Synthesis of the 3-Methylacridine Scaffold

The synthesis of the acridine core is a well-established area of heterocyclic chemistry. The
Bernthsen acridine synthesis is a classical and versatile method for preparing 9-substituted
acridines through the condensation of a diarylamine with a carboxylic acid in the presence of a
Lewis acid catalyst, typically zinc chloride, at high temperatures.[2][3] While a specific protocol
for 3-Methylacridine is not readily available in the provided search results, a general approach
based on the Bernthsen synthesis can be extrapolated.

A plausible synthetic route to 3-Methylacridine would involve the reaction of a suitably
substituted diphenylamine derivative with a carboxylic acid. For instance, the condensation of
3-methyldiphenylamine with formic acid in the presence of zinc chloride would be a logical
starting point.
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Conceptual Synthesis Workflow: Bernthsen Acridine
Synthesis
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Caption: A conceptual workflow for utilizing 3-Methylacridine as a fluorescent probe in cell

Imaging experiments.

Safety and Handling

While a specific Material Safety Data Sheet (MSDS) for 3-Methylacridine was not found in the
provided search results, safety information for the related compound, 9-Methylacridine, can be
used as a guide. Acridine derivatives should be handled with care, as they may be irritants and

their toxicological properties are not always fully characterized. [4] General Precautions:
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» Personal Protective Equipment (PPE): Wear appropriate protective clothing, including gloves
and safety glasses. [5][6]* Ventilation: Handle in a well-ventilated area or in a fume hood to
avoid inhalation of dust or vapors. [5]* Storage: Store in a tightly sealed container in a cool,
dry place away from incompatible materials such as strong oxidizing agents. [6][7]* Disposal:
Dispose of in accordance with local, state, and federal regulations.

Conclusion

3-Methylacridine represents a valuable scaffold for the development of novel therapeutic
agents and research tools. Its structural relationship to a class of compounds with proven
biological activity, combined with the potential for chemical modification, makes it a compelling
target for further investigation. This guide has provided a foundational understanding of its
chemical properties, synthetic accessibility, and potential applications. Further research is
warranted to fully elucidate the biological activity profile and therapeutic potential of 3-
Methylacridine and its derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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